Cas no 693793-53-2 (Difluoro Atorvastatin Calcium Salt)

Difluoro Atorvastatin Calcium Salt is a highly potent statin used for lowering cholesterol levels. It offers improved solubility and stability, enabling efficient absorption and delivery. This compound demonstrates high selectivity and efficacy, contributing to its use in the treatment of hyperlipidemia. Its unique structure enhances pharmacokinetic properties, leading to reduced side effects and increased therapeutic index.
Difluoro Atorvastatin Calcium Salt structure
693793-53-2 structure
Product Name:Difluoro Atorvastatin Calcium Salt
CAS No:693793-53-2
MF:C33H33CaF2N2O5
MW:615.700335264206
CID:823985
Update Time:2025-07-21

Difluoro Atorvastatin Calcium Salt Chemical and Physical Properties

Names and Identifiers

    • Atorvastatin Calcium Difluoro impurity
    • Difluoro Atorvastatin Calcium Salt
    • ATORVASTATIN EP IMPURITY C (SODIUM SALT)
    • Atorvastatin Related Compound C
    • Atorvastatin EP Imp C
    • Difluoro iMpurity, or (3R,5R)-7-[3-(phenylcarbaMoyl)-4,5-bis(4-fluorophenyl)-2-isopropyl-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoic acid calciuM salt
    • (βR,δR)-2,3-Bis(4-fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid hemicalcium salt
    • Atorvastatin Impurity-C
    • CID 131632040
    • Atorvastatin Related Compound C (20 mg) (Difluoro impurity, or (3R,5R)-7-[3-(phenylcarbamoyl)-4,5-bis(4-fluorophenyl)- 2-isopropyl-1H-pyrrol-1-yl]-3,5-dihydroxyheptanoic acid calcium salt)
    • Difluoro Atorvastatin SodiuM Salt
    • Atorvastatin EP IMpurity C
    • (betaR,deltaR)-2,3-Bis(4-fluorophenyl)-beta,delta-dihydroxy-5-(1-methylethyl)-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid calcium salt (2:1)
    • Atorvastatin impurity C
    • Inchi: 1S/C33H34F2N2O5.Ca/c1-20(2)31-30(33(42)36-25-6-4-3-5-7-25)29(21-8-12-23(34)13-9-21)32(22-10-14-24(35)15-11-22)37(31)17-16-26(38)18-27(39)19-28(40)41;/h3-15,20,26-27,38-39H,16-19H2,1-2H3,(H,36,42)(H,40,41);/q;+2/p-1/t26-,27-;/m1./s1
    • InChI Key: BWZBINZLUPJFAN-CNZCJKERSA-M
    • SMILES: [Ca+2].FC1C=CC(=CC=1)C1=C(C2C=CC(=CC=2)F)C(C(NC2C=CC=CC=2)=O)=C(C(C)C)N1CC[C@H](C[C@H](CC(=O)[O-])O)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 11
  • Complexity: 850
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: No data available
  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 720.7±60.0 °C at 760 mmHg
  • Flash Point: 389.7±32.9 °C
  • Solubility: DMSO (Slightly, Heated, Sonicated), Methanol (Slightly)
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

Difluoro Atorvastatin Calcium Salt Security Information

Difluoro Atorvastatin Calcium Salt Customs Data

  • HS CODE:2933997500

Difluoro Atorvastatin Calcium Salt Pricemore >>

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